[2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl]-propanoylcarbamic acid
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Overview
Description
[2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl]-propanoylcarbamic acid is a complex organic compound with significant applications in various fields, including chemistry, biology, and medicine. This compound is known for its unique structural properties and potential therapeutic uses.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl]-propanoylcarbamic acid typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 2-methyl-2-propanediol with propanoyl chloride in the presence of a base to form the corresponding ester. This ester is then reacted with isopropyl isocyanate under controlled conditions to yield the final product .
Industrial Production Methods
Industrial production of this compound often employs similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and optimized reaction conditions to ensure maximum yield and purity. The use of continuous flow reactors and advanced purification techniques, such as chromatography, is common in industrial settings .
Chemical Reactions Analysis
Types of Reactions
[2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl]-propanoylcarbamic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.
Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into alcohols.
Substitution: Nucleophilic substitution reactions can occur at the carbamate group, leading to the formation of different derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as amines or thiols under basic conditions.
Major Products Formed
Oxidation: Carboxylic acids.
Reduction: Alcohols.
Substitution: Various carbamate derivatives.
Scientific Research Applications
Chemistry
In chemistry, [2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl]-propanoylcarbamic acid is used as an intermediate in the synthesis of more complex molecules.
Biology
In biological research, this compound is studied for its potential as a biochemical probe. Its ability to interact with specific enzymes and proteins makes it valuable in understanding biochemical pathways and mechanisms .
Medicine
Medically, this compound is investigated for its potential therapeutic effects. It is considered for use in the development of new drugs targeting specific diseases, including neurological disorders and cancer .
Industry
Industrially, this compound is used in the production of pharmaceuticals and agrochemicals. Its role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) highlights its importance in the pharmaceutical industry .
Mechanism of Action
The mechanism of action of [2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl]-propanoylcarbamic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to these targets, modulating their activity and leading to various biochemical effects. The pathways involved often include inhibition or activation of enzymatic reactions, which can result in therapeutic outcomes .
Comparison with Similar Compounds
Similar Compounds
Propanoic acid, 2-methyl-: Known for its use in the production of various chemicals and pharmaceuticals.
Isobutyric acid: Used in the synthesis of flavors and fragrances.
α-Methylpropanoic acid: Utilized in the production of polymers and resins.
Uniqueness
What sets [2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl]-propanoylcarbamic acid apart from these similar compounds is its unique structural configuration, which allows for specific interactions with biological targets. This specificity makes it a valuable compound in medicinal chemistry and drug development .
Properties
CAS No. |
25648-91-3 |
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Molecular Formula |
C15H28N2O5 |
Molecular Weight |
316.39 g/mol |
IUPAC Name |
[2-methyl-2-(propan-2-ylcarbamoyloxymethyl)pentyl]-propanoylcarbamic acid |
InChI |
InChI=1S/C15H28N2O5/c1-6-8-15(5,10-22-13(19)16-11(3)4)9-17(14(20)21)12(18)7-2/h11H,6-10H2,1-5H3,(H,16,19)(H,20,21) |
InChI Key |
BVNZMUMUOKCEIJ-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(C)(CN(C(=O)CC)C(=O)O)COC(=O)NC(C)C |
Origin of Product |
United States |
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